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Compound of Interest

Compound Name: 4-Isopropylcyclohexanone

Cat. No.: B042220 Get Quote

An In-Depth Technical Guide to 4-
Isopropylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Isopropylcyclohexanone (CAS No. 5432-85-9) is a versatile ketone that serves as a crucial

intermediate in various fields of chemical synthesis, most notably in the pharmaceutical and

fragrance industries.[1] Its unique molecular structure, featuring a cyclohexanone ring

functionalized with an isopropyl group, provides a valuable scaffold for the creation of complex

molecules. This technical guide provides a comprehensive overview of the physical, chemical,

and spectral properties of 4-isopropylcyclohexanone. It also details experimental protocols

for its synthesis, purification, and analysis, and illustrates its utility as a building block in the

development of therapeutic agents.

Chemical Identity and Descriptors
4-Isopropylcyclohexanone is a colorless to pale yellow liquid.[2] It is identified by several

names and chemical identifiers, crucial for regulatory and research purposes.
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Identifier Value Citation

IUPAC Name
4-propan-2-ylcyclohexan-1-

one
[3][4]

CAS Number 5432-85-9 [4]

Molecular Formula C₉H₁₆O [4]

Molecular Weight 140.22 g/mol [3]

InChI Key
FPKISACHVIIMRA-

UHFFFAOYSA-N
[4]

SMILES CC(C)C1CCC(=O)CC1 [4]

Synonyms

4-(1-

Methylethyl)cyclohexanone, 4-

Isopropylcyclohexan-1-one

[4]

Physical and Chemical Properties
The physicochemical properties of 4-isopropylcyclohexanone are essential for its handling,

storage, and application in chemical reactions.
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Property Value Unit Citation

Appearance
Colorless to pale

yellow clear liquid
- [2]

Boiling Point
214 - 214.5 (at 760

mmHg)
°C [5]

94 - 96 (at 17 mmHg) °C [2]

Melting Point 32.57 (estimate) °C [5]

Density 0.9175 (at 18 °C) g/cm³ [5]

Refractive Index 1.458 - [5]

Flash Point 80 °C [5]

Vapor Pressure 0.416 (at 25 °C, est.) mmHg [2]

Water Solubility 672.7 (at 25 °C, est.) mg/L [2]

Solubility
Soluble in alcohol;

Insoluble in water
- [5][6]

logP (o/w) 2.219 (est.) - [2]

Spectral Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 4-
isopropylcyclohexanone.
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Spectroscopic Data Key Features Citation

¹³C NMR
Data available via Wiley-VCH

GmbH.
[4]

Infrared (IR) Spectrum

A prominent peak for the C=O

stretch is characteristic of

ketones, typically around 1710

cm⁻¹.

[4]

Mass Spectrometry (GC-MS)
NIST library data available.

Top peaks (m/z): 69, 41, 43.
[4]

Kovats Retention Index
Semi-standard non-polar:

1182; Standard polar: 1571.
[4]

Experimental Protocols
Detailed methodologies are critical for the synthesis, purification, and analysis of 4-
isopropylcyclohexanone in a laboratory setting.

Synthesis: Oxidation of 4-Isopropylcyclohexanol
A common method for synthesizing cyclohexanones is the oxidation of the corresponding

alcohol. The following protocol is a representative procedure based on the oxidation of a similar

substrate, cyclohexanol, using pyridinium chlorochromate (PCC).[5]

Materials:

4-Isopropylcyclohexanol

Pyridinium chlorochromate (PCC)

Silica Gel

Anhydrous Dichloromethane (CH₂Cl₂)

Diethyl ether
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Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

Preparation of Reagent: Grind PCC with an equivalent weight of silica gel until a fine, free-

flowing, orange powder is obtained. This improves the ease of work-up by adsorbing the

chromium byproducts.[5]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-

isopropylcyclohexanol (1.0 eq) in anhydrous dichloromethane.

Oxidation: Add the PCC-silica gel mixture (approx. 1.5 eq of PCC) to the solution. Stir the

resulting suspension at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting alcohol is consumed.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a

pad of silica gel to remove the chromium salts.

Purification: Wash the filtrate with saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude 4-isopropylcyclohexanone. Further purification

can be achieved by fractional distillation.

Purification: Fractional Distillation
Fractional distillation is effective for purifying 4-isopropylcyclohexanone, especially for

separating it from any remaining starting material or byproducts with different boiling points.[2]

[3]

Apparatus:

Round-bottom flask, heating mantle, stir bar

Fractionating column (e.g., Vigreux)
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Distillation head with thermometer

Condenser

Receiving flask

Procedure:

Setup: Assemble the fractional distillation apparatus. Ensure the thermometer bulb is

positioned just below the side arm leading to the condenser to accurately measure the vapor

temperature.[2]

Distillation: Place the crude 4-isopropylcyclohexanone in the distillation flask with a stir

bar. Heat the flask gently.

Fraction Collection: As the mixture heats, a ring of condensate will rise through the

fractionating column. The rise should be gradual to ensure good separation.[2] Collect the

fraction that distills at a constant temperature corresponding to the boiling point of 4-
isopropylcyclohexanone (e.g., 94-96 °C at 17 mmHg).[2]

Completion: Stop the distillation before the flask goes to dryness to prevent the formation of

potentially explosive peroxides.

Analytical Characterization
GC-MS is a powerful technique for assessing the purity and confirming the identity of 4-
isopropylcyclohexanone.

Protocol Outline:

Sample Preparation: Prepare a dilute solution of the purified product (e.g., 10 µg/mL) in a

volatile solvent like dichloromethane or hexane.[3]

Instrumentation:

Column: A non-polar capillary column (e.g., DB-5 or equivalent, 30 m x 0.25 mm I.D., 0.25

µm film thickness) is suitable.[7]
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

Oven Program: A typical temperature program would start at a low temperature (e.g., 50-

60 °C), hold for a few minutes, and then ramp at a controlled rate (e.g., 10 °C/min) to a

final temperature (e.g., 250-280 °C).[7][8]

Injector and Detector: Set injector and detector temperatures appropriately (e.g., 250 °C

and 280 °C, respectively).[7]

Analysis: Inject a small volume (e.g., 1 µL) of the sample. Identify the compound by its

retention time and comparison of its mass spectrum with a reference library (e.g., NIST).[4]

[7]

NMR spectroscopy is used for detailed structural confirmation.

Sample Preparation:

Dissolution: Dissolve 5-25 mg of the sample in approximately 0.7 mL of a deuterated solvent

(e.g., CDCl₃) in a clean vial.[2][9]

Filtration: To ensure high-resolution spectra, filter the solution through a small plug of cotton

or glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any

particulate matter.[5]

Referencing: Tetramethylsilane (TMS) is typically used as an internal standard for chemical

shift referencing.[9]

Applications in Drug Development
4-Isopropylcyclohexanone is a key building block for synthesizing compounds with significant

therapeutic potential. Its ketone functionality allows for a variety of chemical transformations,

making it a valuable precursor for creating diverse molecular scaffolds.

Glucagon Receptor Antagonists: It is used in the preparation of beta-alanine derivatives that

act as orally available glucagon receptor antagonists, which are investigated for the

treatment of type 2 diabetes.[6][10]
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Nociceptin Receptor Ligands: The compound serves as a starting material in the synthesis of

dihydroindol-2-ones, which have been developed as agonist and antagonist ligands for the

nociceptin receptor, a target for pain and other neurological disorders.[7]

Visualizations
The following diagrams illustrate key workflows and relationships involving 4-
isopropylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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